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Sourcing and Basic Information of Cavidine

Cavidine is a natural alkaloid compound. The table below summarizes its basic chemical information and

commercial availability, which is relevant for researchers.

Property Description

CAS Number 32728-75-9 [1]

Chemical
Formula

C₂₁H₂₃NO₄ [2] [1]

Molecular
Weight

353.41 g/mol [2] [1]

IUPAC Name (6S,6aR)-6,6a,11,14-tetrahydro-8,9-dimethoxy-6-methyl-12H-benzo[a]-1,3-
benzodioxolo[4,5-g]quinolizine [1]

Sourcing Available from chemical suppliers (e.g., MedChemExpress, TargetMol, Sigma-
Aldrich) for research purposes [2] [1].

Known Biological Activities of Cavidine
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Experimental studies have identified several biological activities for Cavidine. The methodologies and

findings from key studies are summarized below.

Study Focus Experimental Model/Methodology Key Findings

Anti-
inflammatory
Activity [2]

In vitro: LPS-induced mouse peritoneal

macrophages. Measured COX-2 inhibition
and production of PGE2, TNF-α, IL-6 [2].

Selective inhibition of COX-2

enzyme; reduction of pro-
inflammatory mediators (PGE2,

TNF-α, IL-6) [2].

Acute Lung
Injury [2]

In vivo: LPS-induced mouse model. In vitro:

RAW 264.7 cells. Analyzed inflammatory
markers and NF-κB pathway activation [2].

Ameliorated lung injury; mechanism

involved suppression of the NF-κB
signaling pathway [2].

Ulcerative
Colitis [2]

In vivo: Acetic acid-induced murine colitis
model. Assessed oxidative stress, cytokine

levels, and NF-κB pathway [2].

Showed protective effects; action
linked to antioxidant activity, cytokine

profile regulation, and inhibition of
NF-κB pathways [2].

Based on the available data, the anti-inflammatory effects of Cavidine primarily function through the

inhibition of the NF-κB signaling pathway, as illustrated below.
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The diagram above illustrates Cavidine's role in suppressing the NF-κB pathway. Upon an inflammatory

stimulus like LPS, the NF-κB complex becomes activated and translocates to the nucleus to trigger the
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expression of pro-inflammatory genes. Research indicates that Cavidine interferes with this process,

inhibiting the activation of NF-κB and thereby reducing the downstream inflammatory response [2].

Research Implications and Considerations

The lack of a direct natural versus synthetic Cavidine comparison means researchers must consider several

practical aspects:

Chemical Identity: From a strict chemical standpoint, a purified natural compound and its

synthetically produced counterpart are structurally identical. The primary differences often lie in the
presence of minor impurities and the production cost.

Practical Research Considerations: For most laboratory research, the choice between natural and
synthetic Cavidine may come down to availability, cost, and purity specifications from commercial

suppliers [1]. The biological activities documented in literature are based on the commercially
available compound, which is typically synthetic due to the scale and purity required for research.

Verifying Activity: Since direct comparative data is unavailable, the most reliable approach is to
validate the biological activity of any sourced Cavidine batch using established in vitro assays, such

as the LPS-induced macrophage model, to confirm it elicits the expected anti-inflammatory effects [2].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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